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Compound of Interest

Compound Name: 6-Nitro-2,3-diphenylquinoxaline

Cat. No.: B1347239 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides

immediate, essential safety and logistical information for the handling of 6-Nitro-2,3-
diphenylquinoxaline, including detailed personal protective equipment (PPE) requirements,

operational protocols, and disposal plans.

Hazard Summary and GHS Classification
6-Nitro-2,3-diphenylquinoxaline is a chemical compound that requires careful handling due to

its potential health hazards. The Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) provides a clear summary of the risks associated with this substance.
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 3
H301: Toxic if swallowed[1][2]

[3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][3]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[1][2][3]

Specific Target Organ Toxicity,

Single Exposure
Category 3

H335: May cause respiratory

irritation[1][2][3]

Hazardous to the Aquatic

Environment, Long-Term
Chronic 4

H413: May cause long lasting

harmful effects to aquatic life[1]

[2]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling 6-Nitro-2,3-diphenylquinoxaline.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles & Face Shield

Chemical splash goggles are

required. A face shield should

be worn over safety glasses,

especially when there is a risk

of splashing or explosion.[4][5]

[6]

Hand Protection Chemical-Resistant Gloves

Wear appropriate chemical-

resistant gloves. Nitrile gloves

can offer protection against a

range of chemicals, but it is

crucial to consult the

manufacturer's resistance

guide.[4][5]

Body Protection Laboratory Coat

A flame-resistant lab coat,

such as Nomex®, should be

worn over cotton clothing.

Ensure the lab coat is buttoned

and fits properly to cover as

much skin as possible.[5]

Respiratory Protection Respirator

If engineering controls are

insufficient to maintain

exposure below permissible

limits, a respirator is required.

This necessitates annual

medical evaluations and fit

testing.[5][6]

Foot Protection Closed-Toe Shoes

Wear appropriate shoes that

cover the entire foot (closed-

toe and closed-heel).[5][7]

Experimental Protocol: Safe Handling and Disposal
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Adherence to a strict, step-by-step protocol is critical for the safe handling and disposal of 6-
Nitro-2,3-diphenylquinoxaline.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Ensure that an emergency eyewash station and safety shower are readily accessible.

Remove all sources of ignition.

Keep the container tightly closed when not in use.[2]

2. Handling the Compound:

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke when using this product.[1][2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Minimize dust generation and accumulation.[2]

Wash hands thoroughly after handling.[2]

3. In Case of Exposure:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[1][2]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[1][2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[1][2]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[1][2]

4. Storage:
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Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed.[2]

Store locked up.[1][2]

Store away from incompatible materials such as oxidizing agents.[8]

5. Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[2]

Avoid release to the environment.[1][2]

Workflow for Safe Handling and Disposal

Preparation Handling

Post-Experiment

DisposalDon Appropriate PPE Work in Fume Hood Verify Emergency Equipment Weigh/Handle Compound Perform Experiment

Decontaminate Work Area

Segregate Waste

Remove PPE Wash Hands Thoroughly

Label Waste Container Dispose via Approved Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 6-Nitro-2,3-diphenylquinoxaline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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